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Compound of Interest

Compound Name: 3-Hydroxycotinine

Cat. No.: B1251162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
As a major metabolite of cotinine, which itself is the primary metabolite of nicotine, trans-3'-

hydroxycotinine (3-HC) serves as a critical biomarker for assessing tobacco exposure and

understanding nicotine metabolism. Its pharmacokinetic profile, particularly its half-life in

various biological matrices, is of paramount importance for researchers in toxicology,

pharmacology, and drug development. This technical guide provides a comprehensive

overview of the half-life of 3-HC, detailing the experimental methodologies used for its

quantification and illustrating the key metabolic and experimental pathways.

Metabolic Pathway of Nicotine to 3-Hydroxycotinine
Nicotine undergoes extensive metabolism in the liver, primarily mediated by the cytochrome

P450 enzyme system. The pathway to 3-HC formation is a two-step process:

Nicotine to Cotinine: Approximately 70-80% of nicotine is metabolized to cotinine, a reaction

catalyzed predominantly by the enzyme CYP2A6.[1]

Cotinine to 3-Hydroxycotinine: Cotinine is subsequently hydroxylated to form trans-3'-

hydroxycotinine, also primarily by the action of CYP2A6.[1][2]
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This metabolic cascade is crucial for understanding the disposition of nicotine and for the use

of its metabolites as biomarkers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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